Cas no 1541197-69-6 ((3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid)

• Product Name: (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid
• CAS No: 1541197-69-6
• CID: 4609157
• Update Time: 2025-08-04

(3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-3-bromo-5-(1,1-dimethylethyl)-, (βS)-
• (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid

Additional information on (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid

(3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid: A Comprehensive Overview

The compound (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid (CAS No. 1541197-69-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino acid moiety with a substituted phenyl group. The presence of a bromine atom and a tert-butyl group on the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in the context of drug design and development. The (3S) configuration of this compound plays a crucial role in determining its biological activity and selectivity. Researchers have explored the synthesis of this compound through various methods, including asymmetric catalysis and stereoselective reactions, to ensure high enantiomeric excess. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.

The phenyl group substitution pattern in (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid is another area of interest. The bromine atom at the 3-position and the tert-butyl group at the 5-position create a unique electronic environment that can influence the reactivity and stability of the molecule. Recent research has demonstrated that these substituents can modulate the compound's interaction with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic interventions.

In terms of applications, this compound has shown potential in the field of drug discovery. Its amino acid backbone provides a platform for peptide synthesis, while the substituted phenyl group offers opportunities for diversification. Scientists have utilized this compound as a building block for constructing bioactive molecules, including inhibitors of kinases and other enzymes involved in disease pathways. The ability to modify both the amino acid and phenyl portions of this molecule allows for extensive customization, enabling researchers to explore a wide range of biological activities.

The synthesis of (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid involves multiple steps, each requiring precise control to achieve the desired stereochemistry and purity. Key steps include the formation of the chiral center at carbon 3, which is critical for maintaining the (S)-configuration. Researchers have employed various strategies, such as enzymatic resolution and chiral auxiliary techniques, to ensure high enantiomeric excess during synthesis. These methods not only improve efficiency but also reduce waste, aligning with current trends toward sustainable chemical processes.

Moreover, recent advancements in analytical techniques have enabled detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its structure and purity. These tools provide valuable insights into the molecular interactions and stability of the compound under different conditions, further enhancing its utility in research and development.

In conclusion, (3S)-3-amino-3-(3-bromo-5-tert-butyl-phenyl)propanoic acid is a versatile compound with significant potential in various scientific domains. Its unique structure, stereochemistry, and substituent effects make it an attractive target for further investigation. As research continues to uncover new applications and optimizations for this compound, its role in advancing drug discovery and chemical synthesis is expected to grow even more prominent.